Cas no 69194-89-4 (3-Amino-1-(4-chlorophenyl)urea)

• Product Name: 3-Amino-1-(4-chlorophenyl)urea
• CAS No: 69194-89-4
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 502778
• PubChem ID: 2757859
• Update Time: 2025-07-18

3-Amino-1-(4-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,N-(4-chlorophenyl)-
• 1-amino-3-(4-chlorophenyl)urea
• 4-(4-CHLOROPHENYL)SEMICARBAZIDE
• ???(4-chlorophenyl)amine
• 3-amino-1-(4-chlorophenyl)urea
• 4-(p-Chlorophenyl)semicarbazide
• 4-chlorophenylsemicarbazide
• N-(4-chlorophenyl)hydrazinecarboxamide
• p-chlorophenylsemicarbazide
• N-(4-chlorophenyl)-1-hydrazinecarboxamide
• 11T-0302
• OXFKGEPYTJGZOZ-UHFFFAOYSA-N
• MFCD01869481
• EN300-78712
• DTXSID80374059
• 69194-89-4
• N-p-chlorophenylhydrazine carboxamide
• SCHEMBL1163224
• AKOS000305378
• Hydrazinecarboxamide, N-(4-chlorophenyl)
• AMY42563
• 3-Amino-1-(4-chlorophenyl)urea

• Inchi： 1S/C7H8ClN3O/c8-5-1-3-6(4-2-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
• InChI Key： OXFKGEPYTJGZOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NN)=O

Computed Properties

• Exact Mass: 185.03600
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 2.49940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-Amino-1-(4-chlorophenyl)urea

Comprehensive Overview of 3-Amino-1-(4-chlorophenyl)urea (CAS No. 69194-89-4): Properties, Applications, and Research Insights

3-Amino-1-(4-chlorophenyl)urea (CAS No. 69194-89-4) is a specialized organic compound with a molecular structure featuring both urea and aromatic chlorophenyl functional groups. This unique combination grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's systematic name, 3-amino-1-(4-chlorophenyl)urea, reflects its precise IUPAC nomenclature, while its CAS registry number (69194-89-4) ensures unambiguous identification in global databases.

Recent trends in scientific literature highlight growing interest in urea derivatives due to their versatility in drug design. Researchers are particularly focused on compounds like 3-amino-1-(4-chlorophenyl)urea for their potential as enzyme inhibitors or intermediates in heterocyclic synthesis. The 4-chlorophenyl moiety is known to influence bioavailability and binding affinity in biological systems, a topic frequently searched in medicinal chemistry forums and pharmacokinetic studies.

From a synthetic chemistry perspective, 69194-89-4 serves as a building block for more complex molecules. Its amino-urea scaffold is amenable to further functionalization, a feature exploited in combinatorial chemistry approaches. Laboratories often search for efficient synthesis routes for arylurea compounds, with many publications optimizing reactions involving isocyanate intermediates or carbamate precursors.

The compound's physicochemical properties warrant careful consideration. Analytical techniques such as HPLC purity analysis, mass spectrometry characterization, and X-ray crystallography are commonly employed to study 3-amino-1-(4-chlorophenyl)urea. These methods address frequent queries about compound identification techniques and structural elucidation protocols in organic chemistry communities.

In material science applications, the hydrogen bonding capacity of the urea group in 69194-89-4 makes it interesting for molecular self-assembly studies. Researchers investigating supramolecular architectures often explore such compounds for their ability to form stable crystalline networks, a hot topic in nanotechnology publications.

Environmental and safety profiles of chlorophenyl-containing compounds remain a key discussion point. While 3-amino-1-(4-chlorophenyl)urea itself has specific handling requirements, proper laboratory waste management procedures ensure minimal ecological impact. This aligns with current searches about green chemistry alternatives and sustainable synthetic methods.

The commercial availability of CAS 69194-89-4 through specialty chemical suppliers facilitates ongoing research. Procurement specialists frequently search for high-purity urea derivatives and custom synthesis services, driving innovation in chemical catalog optimization. Proper storage conditions—typically ambient temperature in tightly sealed containers—are essential for maintaining compound integrity.

Emerging studies suggest potential applications of 3-amino-1-(4-chlorophenyl)urea in polymer modification and coating formulations. The compound's ability to participate in cross-linking reactions makes it relevant to discussions about advanced material durability, a trending topic in industrial chemistry circles.

Analytical challenges associated with 69194-89-4 often involve chromatographic separation from similar compounds. Method development questions regarding HPLC mobile phase selection and column chemistry optimization frequently appear in analytical chemistry discussions, reflecting the compound's complex behavior in solution.

Future research directions for 3-amino-1-(4-chlorophenyl)urea may explore its structure-activity relationships in greater depth. Computational chemists are increasingly interested in molecular docking studies involving such urea-based scaffolds, responding to growing searches about in silico drug design methodologies.